Thiomuscimol
Thiomuscimol
Thiomuscimol is a GABAA receptor agonist (IC50 = 19 nM). It has been used as a photoaffinity label for the purification and identification of GABA binding sites within the GABAA receptor complex.
Brand Name:
Vulcanchem
CAS No.:
62020-54-6
VCID:
VC20747887
InChI:
InChI=1S/C4H6N2OS/c5-2-3-1-4(7)6-8-3/h1H,2,5H2,(H,6,7)
SMILES:
C1=C(SNC1=O)CN
Molecular Formula:
C4H6N2OS
Molecular Weight:
130.17 g/mol
Thiomuscimol
CAS No.: 62020-54-6
VCID: VC20747887
Molecular Formula: C4H6N2OS
Molecular Weight: 130.17 g/mol
* For research use only. Not for human or veterinary use.
| Description | Thiomuscimol is a GABAA receptor agonist (IC50 = 19 nM). It has been used as a photoaffinity label for the purification and identification of GABA binding sites within the GABAA receptor complex. |
|---|---|
| CAS No. | 62020-54-6 |
| Product Name | Thiomuscimol |
| Molecular Formula | C4H6N2OS |
| Molecular Weight | 130.17 g/mol |
| IUPAC Name | 5-(aminomethyl)-1,2-thiazol-3-one |
| Standard InChI | InChI=1S/C4H6N2OS/c5-2-3-1-4(7)6-8-3/h1H,2,5H2,(H,6,7) |
| Standard InChIKey | QVBUOPGWPXUAHT-UHFFFAOYSA-N |
| SMILES | C1=C(SNC1=O)CN |
| Canonical SMILES | C1=C(SNC1=O)CN |
| Appearance | Assay:≥95%A crystalline solid |
| Synonyms | 5-aminomethyl-3-isothiazolol thiomuscimol |
| Reference | Hoffstrom et al. Inhibitors of protein disulfide isomerase suppress apoptosis induced by misfolded proteins. Nature Chemical Biology, doi: 10.1038/nchembio.467, published online 31 October 2010 http://www.nature.com/naturechemicalbiology |
| PubChem Compound | 5448 |
| Last Modified | Sep 15 2023 |
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